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Compound of Interest

Compound Name: RU-SKI 43 hydrochloride

Cat. No.: B593260

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

RU-SKI 43 hydrochloride is a potent and selective cell-permeable inhibitor of Hedgehog

acyltransferase (Hhat).[1][2][3] It functions by blocking the palmitoylation of the Sonic

Hedgehog (Shh) protein, a critical step in the Hedgehog signaling pathway.[2][3][4] This

inhibition of Hhat leads to a reduction in Gli-1 activation, a key transcription factor in the

pathway, through a Smoothened-independent mechanism.[1][5] Furthermore, RU-SKI 43 has

been shown to decrease the activity of the Akt and mTOR signaling pathways, highlighting its

potential in cancer research, particularly in malignancies like pancreatic cancer where it has

been demonstrated to attenuate cell proliferation.[1][5]

These application notes provide detailed protocols for the preparation of RU-SKI 43
hydrochloride stock solutions for in vitro studies.
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Chemical and Physical Properties

Property Value Source

Molecular Formula C₂₂H₃₀N₂O₂S・HCl [2][4]

Molecular Weight 423.01 g/mol [2][4][6]

Purity ≥98% [2][4]

IC₅₀ 850 nM for Hhat [1][2][3][5]

Appearance
Crystalline solid or off-white

semi-solid
[4][7]

Solubility Data

Solvent Solubility Source

DMSO ≥30 mg/mL (up to 100 mM) [4]

DMF 30 mg/mL [4]

Ethanol 30 mg/mL [4]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Experimental Protocols
Materials

RU-SKI 43 hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RU-SKI 43 hydrochloride
in DMSO.

Calculation of Mass:

The molecular weight of RU-SKI 43 hydrochloride is 423.01 g/mol .

To prepare a 10 mM (0.01 mol/L) solution, you will need 4.2301 mg per 1 mL of solvent.

Use the following formula to calculate the required mass for your desired volume: Mass

(mg) = 10 mM * 0.001 L/mL * Volume (mL) * 423.01 g/mol

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of RU-SKI 43 hydrochloride powder into the tube.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the powder.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) can aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
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For short-term storage (up to 1 month), store at -20°C.[1]

Before use, thaw an aliquot at room temperature and vortex gently.

Safety Precautions

RU-SKI 43 hydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Caption: Inhibition of the Hedgehog signaling pathway by RU-SKI 43 hydrochloride.
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Caption: Workflow for preparing RU-SKI 43 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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